Cas no 1214629-78-3 ((3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1214629-78-3
• MF: C₁₆H₁₄FNO₄S
• MW: 335.350066661835
• MDL: MFCD09863488
• CID: 5187020
• Update Time: 2025-10-29

(3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-2-(2-Fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• (3S)-2-(2-fluorophenyl)sulfonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• (3S)-2-(2-Fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• (3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• MDL： MFCD09863488
• Inchi： 1S/C16H14FNO4S/c17-13-7-3-4-8-15(13)23(21,22)18-10-12-6-2-1-5-11(12)9-14(18)16(19)20/h1-8,14H,9-10H2,(H,19,20)/t14-/m0/s1
• InChI Key： VIEARBDFEOGETR-AWEZNQCLSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CC2C=CC=CC=2C[C@H]1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Exploring the Potential of (3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid: A Comprehensive Overview

(3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, identified by the CAS number 1214629-78-3, is a compound of significant interest in contemporary chemical and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a tetrahydroisoquinoline backbone with a fluorobenzenesulfonyl substituent at position 2 and a carboxylic acid group at position 3 in the S configuration.

The synthesis of (3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves a series of carefully designed reactions to achieve the desired stereochemistry and functional groups. Recent advancements in asymmetric catalysis have enabled researchers to optimize the synthesis process, ensuring high yields and enantioselectivity. These improvements have made the compound more accessible for further studies in various fields.

One of the most promising applications of this compound lies in its potential as a drug candidate. The tetrahydroisoquinoline scaffold is known to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Additionally, its fluorinated benzenesulfonyl group enhances its pharmacokinetic properties, such as bioavailability and metabolic stability.

Recent research has also explored the use of CAS No. 1214629-78-3 in neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems has been investigated in models of Alzheimer's disease and Parkinson's disease. Early results indicate that it may possess neuroprotective properties, although further studies are required to confirm these findings.

In terms of chemical properties, (3S)-configuration plays a crucial role in determining the compound's biological activity. Stereochemistry often dictates how molecules interact with their targets in vivo. The S configuration at position 3 ensures that the carboxylic acid group is positioned optimally for interactions with specific binding sites on proteins or enzymes.

The fluorobenzenesulfonyl group attached at position 2 contributes significantly to the compound's electronic properties and lipophilicity. Fluorine substitution is known to enhance molecular stability and increase the molecule's ability to cross biological membranes. This makes it an attractive feature for drug design where membrane permeability is critical.

Moreover, the tetrahydroisoquinoline ring system provides structural rigidity and planarity to the molecule. This rigidity is essential for maintaining specific conformations that are necessary for binding to target molecules. Recent computational studies have utilized molecular docking techniques to predict how this compound interacts with various protein targets at an atomic level.

The carboxylic acid group at position 3 introduces acidity into the molecule, which can influence its ionization state in physiological conditions. This property is important for determining the compound's solubility and distribution within the body during pharmacokinetic studies.

In summary, (3S)-2-(2-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, with its unique structural features and promising biological activities, represents a valuable asset in modern drug discovery efforts. Its synthesis has been refined through cutting-edge methodologies, while its applications span across various therapeutic areas from oncology to neurodegenerative diseases.

Further research into this compound will undoubtedly uncover additional insights into its mechanisms of action and potential clinical applications. As such,CAS No. 1214629-78-3 stands as a testament to the ongoing advancements in chemical synthesis and drug development.